5-Cyano-6-methoxy-4-methylpicolinic acid

• CAS No.: 1346576-28-0
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 5-cyano-6-methoxy-4-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-5-3-7(9(12)13)11-8(14-2)6(5)4-10/h3H,1-2H3,(H,12,13)
• InChI Key: JBWKQLUTIXAWOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)OC)C(=O)O

Description

5-Cyano-6-methoxy-4-methylpicolinic acid is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 5-cyano-6-methoxy-4-methylpicolinate (1.0 g, 4.54 mmol) in MeOH (30 mL) and THF (10 mL) was added 6N NaOH (2 mL, 12.00 mmol). The suspension was heated to 60° C. and stirred for 2 hr. (The reaction cleared up right away.) LCMS indicated that the reaction was complete. The reaction was cooled to RT and concentrated to near dryness. The slurry was neutralized with 6N HCl (2 mL) diluted with water, filtered, washed with water and dried under vacuum to give the product 5-cyano-6-methoxy-4-methylpicolinic acid (0.76 g, 3.95 mmol, 87% yield) as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 13.65 (br. s., 1H), 7.73 (s, 1H), 4.03 (s, 3H), 2.54 (s, 3H). MS (ES)+m/e 192.9 [M+H]+.